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Compound of Interest

Compound Name:
9,9-Bis[4-(2-

hydroxyethoxy)phenyl]fluorene

Cat. No.: B037463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bisphenoxyethanolfluorene (BPEF) is a fluorene-based aromatic compound with increasing

significance in materials science, particularly in the synthesis of high-performance polymers.

This technical guide provides a comprehensive overview of the core physical properties of

BPEF, catering to the needs of researchers, scientists, and professionals in drug development

who may encounter this molecule in novel formulations or delivery systems. This document

outlines key physical data, details the experimental methodologies for their determination, and

presents a generalized workflow for the physical characterization of such compounds.

Core Physical Properties
Bisphenoxyethanolfluorene, identified by the CAS Number 117344-32-8, is a white crystalline

powder at room temperature.[1] Its chemical stability and specific optical and thermal properties

make it a valuable monomer for the synthesis of polymers with high refractive indices, excellent

thermal resistance, and transparency.[1][2][3][4]

Data Presentation
The quantitative physical properties of Bisphenoxyethanolfluorene are summarized in the table

below for easy reference and comparison.
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Property Value Units

IDENTIFIERS

CAS Number 117344-32-8

IUPAC Name

2-[4-[9-[4-(2-

hydroxyethoxy)phenyl]fluoren-

9-yl]phenoxy]ethanol

Synonyms

9,9-Bis[4-(2-

hydroxyethoxy)phenyl]fluorene

, BPEF

MOLECULAR

Molecular Formula C₂₉H₂₆O₄

Molecular Weight 438.51 g/mol

PHYSICAL

Appearance
White to off-white crystalline

powder

Melting Point 117 - 120 °C

Boiling Point 610.7 °C at 760 mmHg

Density 1.248 g/cm³

Flash Point 323.1 °C

SOLUBILITY

Water Insoluble

Organic Solvents

Soluble in toluene, anhydrous

ethanol, acetone, ethyl

acetate, and dichloromethane.

[5][6]

Experimental Protocols
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The following sections detail the standardized methodologies for determining the key physical

properties of solid organic compounds like Bisphenoxyethanolfluorene.

Melting Point Determination (Capillary Method)
The melting point of Bisphenoxyethanolfluorene is determined using the capillary tube method,

a technique widely recognized for its accuracy with crystalline solids. This method is

standardized by organizations such as ASTM (E324) and OECD (Guideline 102).[1][7][8][9]

Methodology:

Sample Preparation: A small amount of finely powdered, dry Bisphenoxyethanolfluorene is

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-4 mm.

Apparatus Setup: The capillary tube is placed in a heating block or an oil bath apparatus

equipped with a calibrated thermometer or a digital temperature sensor.

Heating: The sample is heated at a slow, controlled rate, typically 1-2°C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample becomes liquid are

recorded. The range between these two temperatures is the melting range. For a pure

substance, this range is typically narrow.

Boiling Point Determination
The boiling point is determined at a specified pressure, as it is a pressure-dependent property.

The OECD Guideline 103 describes several methods for this determination.[6][10][11][12]

Given the high boiling point of BPEF, methods such as differential scanning calorimetry or

dynamic methods are suitable. A simplified distillation method is described below.

Methodology:

Apparatus: A small-scale distillation apparatus is assembled, consisting of a distillation flask,

a condenser, a receiving flask, and a calibrated thermometer.
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Procedure: A sample of Bisphenoxyethanolfluorene is placed in the distillation flask. The

apparatus is heated, and the temperature is monitored.

Measurement: The boiling point is the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure, observed as a steady temperature of the

vapor during distillation. The atmospheric pressure should be recorded simultaneously.

Solubility Determination
The solubility of Bisphenoxyethanolfluorene in various solvents is a key parameter for its

application in synthesis and formulation. The OECD Guideline 105 provides a framework for

testing water solubility.[10][13][14][15] For organic solvents, a qualitative or quantitative

assessment can be performed.

Methodology (Qualitative):

Sample Preparation: A small, measured amount of Bisphenoxyethanolfluorene (e.g., 10 mg)

is placed in a test tube.

Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

Observation: The mixture is agitated at a constant temperature. Visual observation

determines if the solid dissolves completely. If it dissolves, more solute can be added until

saturation is reached. If it does not dissolve, the substance is classified as insoluble or

sparingly soluble in that solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the chemical structure of

Bisphenoxyethanolfluorene.

Methodology (¹H and ¹³C NMR):

Sample Preparation: Approximately 5-25 mg of Bisphenoxyethanolfluorene is dissolved in a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.[16] The solution must be

homogeneous and free of particulate matter.
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Instrument Setup: The NMR tube is placed in the spectrometer. The instrument is tuned, and

the magnetic field is "shimmed" to achieve high homogeneity.

Data Acquisition: Standard pulse sequences are used to acquire the ¹H and ¹³C NMR

spectra. Key parameters such as the number of scans, relaxation delay, and spectral width

are optimized for the specific compound and desired resolution.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the physical and chemical

characterization of a solid organic compound like Bisphenoxyethanolfluorene.
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Workflow for Physical and Chemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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